Cas no 1326856-93-2 (4-amino-N,N'-diisobutylisothiazole-3,5-dicarboxamide)

• Product Name: 4-amino-N,N'-diisobutylisothiazole-3,5-dicarboxamide
• CAS No: 1326856-93-2
• MF: C₁₃H₂₂N₄O₂S
• MW: 298.404381275177
• MDL: MFCD20751218
• CID: 5217316
• Update Time: 2023-08-25

4-amino-N,N'-diisobutylisothiazole-3,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N,N'-diisobutylisothiazole-3,5-dicarboxamide
• 4-amino-3-N,5-N-bis(2-methylpropyl)-1,2-thiazole-3,5-dicarboxamide
• STL131244
• 4-amino-N,N'-bis(2-methylpropyl)-1,2-thiazole-3,5-dicarboxamide

• MDL： MFCD20751218
• Inchi： 1S/C13H22N4O2S/c1-7(2)5-15-12(18)10-9(14)11(20-17-10)13(19)16-6-8(3)4/h7-8H,5-6,14H2,1-4H3,(H,15,18)(H,16,19)
• InChI Key： SXMFXUHAZDWYEP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C(NCC(C)C)=O)=N1)N)C(NCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 349
• XLogP3: 2.7
• Topological Polar Surface Area: 125

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives